Cas no 913713-74-3 (2-fluoro-N-(1H-imidazol-2-yl)methylaniline)
2-fluoro-N-(1H-imidazol-2-yl)methylaniline Chemical and Physical Properties
Names and Identifiers
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- N-(2-fluorophenyl)-1H-Imidazole-2-methanamine
- 2-fluoro-N-(1H-imidazol-2-yl)methylaniline
- 2-fluoro-N-(1H-imidazol-2-ylmethyl)aniline
- EN300-168119
- AKOS010820288
- SCHEMBL3165410
- 2-fluoro-N-[(1H-imidazol-2-yl)methyl]aniline
- 913713-74-3
- Z825759144
-
- Inchi: 1S/C10H10FN3/c11-8-3-1-2-4-9(8)14-7-10-12-5-6-13-10/h1-6,14H,7H2,(H,12,13)
- InChI Key: XTUPUKMQFIFUNZ-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1NCC1=NC=CN1
Computed Properties
- Exact Mass: 191.08587549g/mol
- Monoisotopic Mass: 191.08587549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 40.7Ų
2-fluoro-N-(1H-imidazol-2-yl)methylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-168119-0.05g |
2-fluoro-N-[(1H-imidazol-2-yl)methyl]aniline |
913713-74-3 | 90% | 0.05g |
$468.0 | 2023-12-05 | |
| Enamine | EN300-168119-0.1g |
2-fluoro-N-[(1H-imidazol-2-yl)methyl]aniline |
913713-74-3 | 90% | 0.1g |
$490.0 | 2023-12-05 | |
| Enamine | EN300-168119-0.25g |
2-fluoro-N-[(1H-imidazol-2-yl)methyl]aniline |
913713-74-3 | 90% | 0.25g |
$513.0 | 2023-12-05 | |
| Enamine | EN300-168119-0.5g |
2-fluoro-N-[(1H-imidazol-2-yl)methyl]aniline |
913713-74-3 | 90% | 0.5g |
$535.0 | 2023-12-05 | |
| Enamine | EN300-168119-1.0g |
2-fluoro-N-[(1H-imidazol-2-yl)methyl]aniline |
913713-74-3 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-168119-2.5g |
2-fluoro-N-[(1H-imidazol-2-yl)methyl]aniline |
913713-74-3 | 90% | 2.5g |
$1089.0 | 2023-12-05 | |
| Enamine | EN300-168119-5.0g |
2-fluoro-N-[(1H-imidazol-2-yl)methyl]aniline |
913713-74-3 | 5.0g |
$2152.0 | 2023-02-17 | ||
| Enamine | EN300-168119-10.0g |
2-fluoro-N-[(1H-imidazol-2-yl)methyl]aniline |
913713-74-3 | 10.0g |
$3191.0 | 2023-02-17 | ||
| 1PlusChem | 1P01B0HH-50mg |
2-fluoro-N-(1H-imidazol-2-ylmethyl)aniline |
913713-74-3 | 90% | 50mg |
$641.00 | 2023-12-16 | |
| 1PlusChem | 1P01B0HH-100mg |
2-fluoro-N-(1H-imidazol-2-ylmethyl)aniline |
913713-74-3 | 90% | 100mg |
$668.00 | 2023-12-16 |
2-fluoro-N-(1H-imidazol-2-yl)methylaniline Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2-fluoro-N-(1H-imidazol-2-yl)methylaniline
Comprehensive Overview of 2-fluoro-N-(1H-imidazol-2-yl)methylaniline (CAS No. 913713-74-3): Properties, Applications, and Industry Insights
2-fluoro-N-(1H-imidazol-2-yl)methylaniline (CAS No. 913713-74-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro-substituted aniline moiety linked to an imidazole ring, makes it a versatile intermediate for synthesizing bioactive molecules. This compound is particularly relevant in the development of small-molecule inhibitors and heterocyclic derivatives, which are pivotal in drug discovery pipelines.
The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in 2-fluoro-N-(1H-imidazol-2-yl)methylaniline. Fluorination often enhances metabolic stability and bioavailability, addressing key challenges in drug design. Researchers frequently search for "fluoro-imidazole derivatives" or "CAS 913713-74-3 applications" to explore its potential in kinase inhibition or antifungal agents, reflecting its multidisciplinary utility.
From a synthetic perspective, CAS No. 913713-74-3 serves as a building block for N-heterocyclic scaffolds. Its imidazole-aniline hybrid structure is instrumental in constructing pharmacophores targeting G-protein-coupled receptors (GPCRs). Recent publications highlight its role in optimizing lead compounds for central nervous system (CNS) disorders, aligning with trends in neurotherapeutics and precision medicine.
In agrochemicals, derivatives of 2-fluoro-N-(1H-imidazol-2-yl)methylaniline are investigated for their pesticidal activity. The compound’s ability to modulate enzyme pathways in pests resonates with the industry’s shift toward eco-friendly crop protection. Queries like "imidazole-based agrochemicals" or "fluorine in pesticide design" underscore its relevance in sustainable agriculture.
Quality control of CAS 913713-74-3 involves advanced analytical techniques such as HPLC and LC-MS to ensure purity, a critical factor for high-throughput screening. Suppliers often emphasize batch-to-batch consistency, catering to stringent GMP standards required in preclinical research.
Emerging studies also explore the compound’s potential in material science, particularly in designing fluorescent probes for bioimaging. This interdisciplinary appeal positions 2-fluoro-N-(1H-imidazol-2-yl)methylaniline as a candidate for theranostic applications, merging diagnostics and therapy—a hotspot in biomedical innovation.
Regulatory compliance and patent landscapes surrounding 913713-74-3 are frequently queried by industrial stakeholders. With increasing IP protection for imidazole derivatives, understanding its synthetic routes and derivative claims is essential for R&D strategists.
In summary, 2-fluoro-N-(1H-imidazol-2-yl)methylaniline exemplifies the convergence of medicinal chemistry, agrochemical innovation, and advanced materials. Its CAS No. 913713-74-3 serves as a keystone for researchers navigating structure-activity relationships and molecular optimization across diverse scientific frontiers.
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